Cas no 69274-39-1 (1-Propanone, 2-(ethylthio)-1-phenyl-)

• Product Name: 1-Propanone, 2-(ethylthio)-1-phenyl-
• CAS No: 69274-39-1
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 4148834
• PubChem ID: 12448508
• Update Time: 2025-10-09

1-Propanone, 2-(ethylthio)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-(ethylthio)-1-phenyl-
• 2-(ethylsulfanyl)-1-phenylpropan-1-one
• 2-(ethylthio)-1-phenylpropan-1-one
• 2-(ethylsulfanyl)-1-phenyl-1-propanone
• EN300-395169
• 2-ethylsulfanyl-1-phenylpropan-1-one
• CS-0279115
• 69274-39-1
• SCHEMBL11610610

• Inchi： 1S/C11H14OS/c1-3-13-9(2)11(12)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： VPBYENPHNLJEMI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C(SCC)C

Computed Properties

• Exact Mass: 194.07653624Da
• Monoisotopic Mass: 194.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 2-(ethylthio)-1-phenyl-

Chemical Profile of 1-Propanone, 2-(ethylthio)-1-phenyl- (CAS No. 69274-39-1)

1-Propanone, 2-(ethylthio)-1-phenyl-, identified by the Chemical Abstracts Service registry number CAS No. 69274-39-1, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, featuring a phenyl group and an ethylthio substituent on a propanone backbone, exhibits unique structural and functional properties that make it a subject of interest for various applications. The molecular structure of this compound consists of a ketone functional group at the 2-position, connected to an ethylthio moiety and a phenyl ring at the 1-position, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 1-Propanone, 2-(ethylthio)-1-phenyl- have been extensively studied to understand its potential role in medicinal chemistry. The presence of both the phenyl ring and the ethylthio group allows for diverse interactions with biological targets, making it a valuable scaffold for drug discovery. Researchers have explored its derivatives to develop novel compounds with enhanced pharmacological properties. The compound’s ability to participate in various chemical reactions, such as nucleophilic addition and substitution, makes it a versatile intermediate in organic synthesis.

In recent years, significant advancements have been made in understanding the biological activity of 1-Propanone, 2-(ethylthio)-1-phenyl-. Studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules targeting specific biological pathways. For instance, researchers have investigated its role in developing compounds that modulate enzyme activity and receptor binding. The compound’s structural features enable it to interact with proteins and enzymes in a manner that could lead to therapeutic effects. This has prompted further exploration into its pharmacological potential.

The pharmaceutical industry has shown interest in 1-Propanone, 2-(ethylthio)-1-phenyl- due to its unique chemical properties. Its molecular structure allows for modifications that can enhance drug-like characteristics such as solubility, bioavailability, and metabolic stability. By incorporating this compound into drug candidates, scientists aim to develop treatments for various diseases. The ethylthio group, in particular, has been recognized for its ability to influence the pharmacokinetic profile of drugs, making it a valuable component in medicinal chemistry.

Recent research has also highlighted the importance of 1-Propanone, 2-(ethylthio)-1-phenyl- in the development of agrochemicals. Its structural motifs are found to be effective in designing compounds that interact with biological targets in plants, offering potential benefits in crop protection and yield enhancement. The compound’s reactivity and versatility make it a promising candidate for further exploration in this field.

The industrial applications of 1-Propanone, 2-(ethylthio)-1-phenyl- extend beyond pharmaceuticals and agrochemicals. It serves as a key intermediate in the synthesis of specialty chemicals used in various industries. Its role in producing fine chemicals and advanced materials underscores its importance in industrial chemistry. The compound’s ability to undergo selective reactions allows for the efficient synthesis of complex molecules, making it indispensable in chemical manufacturing processes.

The environmental impact of using 1-Propanone, 2-(ethylthio)-1-phenyl- is also a consideration in its application. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Researchers are exploring green chemistry principles to optimize the production and use of this compound while ensuring safety and efficiency.

In conclusion, 1-Propanone, 2-(ethylthio)-1-phenyl- (CAS No. 69274-39-1) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it valuable in pharmaceuticals, agrochemicals, and industrial chemistry. Ongoing research continues to uncover new applications and synthetic strategies for this compound, reinforcing its importance in modern chemistry.